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Compound of Interest

Compound Name: NSC 409734

Cat. No.: B8073837 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, the discovery,

synthesis, and biological activity of the compound designated NSC 409734 remain largely

undocumented in publicly accessible sources. This in-depth technical guide aims to consolidate

the limited available information and highlight the significant knowledge gaps surrounding this

chemical entity.

NSC 409734, identified by the Chemical Abstracts Service (CAS) number 40591-65-9, is

chemically known as 2-(2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl)-2-thiopseudourea

hydrobromide. Its molecular formula is C₁₅H₂₃BrN₂O₉S, with a molecular weight of 487.32

g/mol . While this compound is available from several commercial chemical suppliers,

indicating its synthesis has been achieved, the primary scientific literature detailing its initial

discovery and specific synthetic protocols is conspicuously absent.

Chemical Identity and Structure
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The structure of NSC 409734 suggests it is a glycosylthiourea derivative. The core of the

molecule is a glucose ring, fully acetylated at the 2, 3, 4, and 6 positions. This sugar moiety is

attached via a sulfur atom to a pseudourea group, which is present as a hydrobromide salt.

Synthesis
Detailed, peer-reviewed experimental protocols for the synthesis of NSC 409734 are not

available in the public domain. However, based on its structure, a plausible synthetic route can

be conceptualized.

Conceptual Synthetic Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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